Cas no 30684-42-5 (6-methoxy-9H-Pyrido[3,4-b]indole)

• Product Name: 6-methoxy-9H-Pyrido[3,4-b]indole
• CAS No: 30684-42-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1110601
• PubChem ID: 607775
• Update Time: 2025-04-20

6-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-9H-Pyrido[3,4-b]indole
• 6-Methoxy-9H-pyrido[3,4-b]indol
• .beta.-Carboline, 6-methoxy-
• 9H-Pyrido[3,4-b]indole, 6-methoxy-
• DTXSID801301801
• OIKFIPOMXWTXJJ-UHFFFAOYSA-N
• CS-0062555
• CHEMBL80619
• BDBM50130244
• 6-Methoxy-9H-beta-carboline #
• SCHEMBL3685010
• D73238
• 6-Methoxy-9H-beta-carboline
• 30684-42-5
• DB-350593

• Inchi： 1S/C12H10N2O/c1-15-8-2-3-11-10(6-8)9-4-5-13-7-12(9)14-11/h2-7,14H,1H3
• InChI Key： OIKFIPOMXWTXJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1C=CN=CC=1N2

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines